Cas no 393832-47-8 (N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
- SR-01000729213
- N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
- AKOS024580894
- SMR000323043
- MLS000683215
- N-(2-phenylethyl)-1-pyridin-4-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
- F0533-0449
- N-phenethyl-1-(pyridin-4-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
- SR-01000729213-1
- CHEMBL1415680
- 393832-47-8
- Oprea1_756189
-
- Inchi: 1S/C21H22N4S/c26-21(23-13-8-17-5-2-1-3-6-17)25-16-15-24-14-4-7-19(24)20(25)18-9-11-22-12-10-18/h1-7,9-12,14,20H,8,13,15-16H2,(H,23,26)
- InChI Key: WWJIVIVJZQCDTI-UHFFFAOYSA-N
- SMILES: S=C(NCCC1C=CC=CC=1)N1CCN2C=CC=C2C1C1C=CN=CC=1
Computed Properties
- Exact Mass: 362.15651789g/mol
- Monoisotopic Mass: 362.15651789g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 65.2Ų
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0533-0449-2μmol |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-5μmol |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-10μmol |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-20μmol |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-1mg |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-2mg |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-3mg |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-4mg |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-5mg |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0533-0449-10mg |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393832-47-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
Introduction to N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide (CAS No. 393832-47-8)
N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 393832-47-8, represents a sophisticated molecular architecture that combines a pyrrolopyrazine core with functional groups that are designed to interact with biological targets in a precise manner. The presence of both aromatic and heterocyclic rings in its structure imparts unique electronic and steric properties, making it a promising candidate for various applications in drug discovery and development.
The pyrrolopyrazine scaffold is a particularly intriguing motif in medicinal chemistry due to its ability to mimic natural products and bioactive molecules. This scaffold has been extensively studied for its potential in modulating various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The compound in question features a pyridin-4-yl substituent at the 1-position of the pyrrolopyrazine ring, which is known to enhance binding affinity and selectivity when interacting with protein targets. Additionally, the 2-phenylethyl group at the 2-position introduces bulkiness and lipophilicity, which can influence the compound's pharmacokinetic profile.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The compound N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide aligns with this trend by leveraging advanced synthetic methodologies to create a molecule with optimized properties for drug-like characteristics. The carbothioamide functionality at the 2-position of the pyrrolopyrazine ring is particularly noteworthy, as it can serve as a hinge-binding motif that interacts with specific residues in target proteins. This functionality has been shown to enhance binding interactions in several high-throughput screening campaigns.
The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridin-4-yl group necessitates careful consideration of nucleophilic substitution reactions to avoid unwanted side products. Similarly, the attachment of the 2-phenylethyl group requires protective group strategies to prevent premature reactions with other functional groups on the molecule. These synthetic challenges highlight the expertise required to produce such complex molecules and underscore the importance of advanced chemical techniques in pharmaceutical research.
The biological activity of N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide has been explored in several preclinical studies. Initial assays have shown promising results in inhibiting key enzymes involved in cancer cell proliferation and survival. The compound's ability to bind to these enzymes with high affinity suggests that it may have therapeutic potential in treating various types of cancer. Furthermore, its interaction with biological targets suggests that it could modulate inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.
The pharmacokinetic properties of this compound are also of great interest. Studies have indicated that it exhibits favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. The presence of both lipophilic and hydrophilic regions in its structure allows for efficient absorption and distribution throughout the body. Additionally, its stability under various physiological conditions suggests that it could be suitable for oral administration.
In conclusion, N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and promising biological activity make it a valuable tool for further research into novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.
393832-47-8 (N-(2-phenylethyl)-1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)